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Compound of Interest

Compound Name: Antimony triacetate

Cat. No.: B147852

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of antimony
(1) acetate, Sb(CH3sCOO)s. The information presented is collated from crystallographic studies
and is intended to be a valuable resource for researchers in chemistry, materials science, and
drug development.

Molecular Structure and Crystallographic Data

The crystal structure of antimony (lll) acetate has been determined by single-crystal X-ray
diffraction. The compound crystallizes in the monoclinic system with the space group P21/c.[1]
[2] The fundamental structural unit consists of discrete Sb(CHsCOQO)s monomers where the
acetate ligands are monodentate. These monomers are further linked into chains through
weaker intermolecular C=0---Sb interactions.[1]

The key crystallographic data for antimony (l1l) acetate is summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b147852?utm_src=pdf-interest
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=16151
https://en.wikipedia.org/wiki/Zeitschrift_f%C3%BCr_anorganische_und_allgemeine_Chemie
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=16151
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value
Crystal System Monoclinic
Space Group P2i/c

a (A) 8.07

b (A) 11.96

c (R) 11.02

B () 100.1
Volume (A3) 1047.8

VA 4

Density (calculated) (g/cm3) 1.89

Table 1: Crystallographic Data for Antimony (l1l) Acetate.

Note: Detailed bond lengths and angles are not publicly available in abstracted databases.
Access to the original publication by G. Gattow and H. Schafer in Zeitschrift fir anorganische
und allgemeine Chemie (1975) is required for this specific data.

Experimental Protocols
Synthesis of Antimony (lll) Acetate

A common and effective method for the synthesis of antimony (lll) acetate involves the reaction
of antimony (1) oxide with acetic anhydride.

Reaction:
Sb20s3 + 3(CH3CO)20 - 2Sb(CHsCOO)s
Detailed Procedure:

o Reactant Mixture: A stoichiometric amount of antimony (lll) oxide is added to an excess of
acetic anhydride in a round-bottom flask equipped with a reflux condenser.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reflux: The mixture is gently heated to reflux. The reaction progress is monitored by the
dissolution of the solid antimony (l1l) oxide.

Crystallization: Upon completion of the reaction, the solution is cooled. In some procedures,
the hot solution is diluted with glacial acetic acid to promote the formation of well-defined
crystals upon cooling.

Isolation and Purification: The resulting crystalline product is isolated by filtration. Due to the
moisture-sensitive nature of antimony (Ill) acetate, the crystals should be washed with a dry,
inert solvent (e.g., diethyl ether, n-hexane) and dried under vacuum.

Logical Workflow for Synthesis:

$b203 + Acetic Anhydride ‘—»‘ Heating under Reflux ‘—»‘ Complete Dissolution of Sb205 }—»‘ Cooling of Reaction Mixture }—»‘ Crystallization of Sb(CH:COO)s }—r—»‘ Washing with Dry Solvent }—»‘ Drying under Vacuum }—» Pure Antimony (Ill) Acetate Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of antimony (IIl) acetate.

Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure of antimony (lIl) acetate is achieved through single-
crystal X-ray diffraction. The general experimental workflow is outlined below.

General Procedure:

Crystal Selection: A suitable single crystal of antimony (lll) acetate, grown from the synthesis
process, is selected and mounted on a goniometer head.

Data Collection: The crystal is placed in an X-ray diffractometer. A beam of monochromatic
X-rays is directed at the crystal, and the diffraction pattern is collected on a detector as the
crystal is rotated. Data is typically collected at a controlled temperature.

Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and space group. The structure is then solved using direct methods
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or Patterson methods, followed by refinement using least-squares methods to obtain the final
atomic coordinates, bond lengths, and bond angles.

Experimental Workflow Diagram:
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Caption: General workflow for single-crystal X-ray diffraction analysis.
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Structural Insights and Intermolecular Interactions

The crystal packing of antimony (1) acetate reveals a chain-like arrangement of the
Sb(CHsCOO)s monomers. This is a consequence of weak intermolecular interactions between
the carbonyl oxygen of one acetate ligand and the antimony atom of an adjacent molecule.
These interactions are crucial in understanding the solid-state properties of the compound.

Diagram of Intermolecular Interactions:
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Caption: Intermolecular C=0---Sb interaction between adjacent monomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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